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Compound of Interest

Compound Name: 1,3-Cyclopentanediol

Cat. No.: B3029237

An In-depth Technical Guide to 1,3-Cyclopentanediol

Introduction

1,3-Cyclopentanediol is a cyclic organic compound featuring a five-membered ring with two
hydroxyl (-OH) groups at the first and third positions. This diol exists as cis and trans
stereoisomers and is typically available as a mixture. It is a viscous, colorless liquid at room
temperature that is soluble in water and various organic solvents.[1] The presence of two
hydroxyl groups allows it to participate in hydrogen bonding, influencing its physical properties
and reactivity.[1]

Traditionally produced from non-renewable cyclopentadiene, recent advancements have
established cost-effective and scalable synthesis routes from renewable biomass sources like
furfuryl alcohol.[2][3] 1,3-Cyclopentanediol serves as a valuable building block and monomer
in diverse fields. Its applications range from polymer chemistry, where it is used to synthesize
polyesters and polyurethanes, to the pharmaceutical industry, where its structural motif is found
in various biologically active compounds.[4][5][6]

Chemical Identifiers

The Chemical Abstracts Service (CAS) has assigned different numbers to the stereoisomeric
mixture and the individual cis and trans isomers.
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Mixture of cis and

Identifier cis-isomer trans-isomer
trans
59719-74-3[7][8][9]
CAS Number (10] 16326-97-9[11] 16326-98-0[12]
Molecular Formula CsH1002[7][8][10] CsH1002[11] CsH1002
_ 102.13 g/mol [7][8][9]
Molecular Weight (10] 102.13 g/mol [11] 102.13 g/mol
NUUPJBRGQCEZSI-
NUUPJBRGQCEZSI-
InChl Key UHFFFAOYSA-N[7] N/A
SYDPRGILSA-N[11]
[13]
Cyclopentane-1,3-diol,
1,3- (2)-1,3- (+/-)-trans-1,3-
Synonyms ] ] )
Dihydroxycyclopentan  Cyclopentanediol[11] cyclopentanediol[12]

e[1][9]

Physicochemical Properties

The physical and chemical properties of 1,3-Cyclopentanediol are summarized below. Data is
provided for the common cis/trans mixture, with specific isomer data included where available.
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Value (Mixture of cis o )
Property Value (cis-isomer) Value (trans-isomer)
and trans)

Liquid, Clear colorless

Appearance to slightly yellow[13] N/A N/A
[14]

Melting Point 40 °C (lit)[7][13] 1.26 °C (274.41 K)[15] 40 °C[12]
80-85°C @ 0.1

235.62 °C (508.77 K)  151.45 °C (rough

Boiling Point mmHg (Iit.)[7][13]91 ]
at normal pressure[15]  estimate)[12]

°C @ 0.8 mmHg

_ 1.094 g/mL at 25 °C
Density N/A 1.0940 g/mL[12]

(it)[7]13]

) n20/D 1.484 (lit.)[7] ]
Refractive Index (13] N/A 1.4830 (estimate)[12]

] 113 °C (235.4 °F) -
Flash Point N/A N/A
closed cup[16]

14.65 £ 0.40

pKa ) N/A N/A
(Predicted)[13]

Storage Temperature 2-8 °C Refrigerator[9] N/A 2-8 °C[12]

Synthesis and Experimental Protocols

While traditionally derived from fossil fuels, a modern, sustainable synthesis route starting from
furfuryl alcohol has been developed, making 1,3-Cyclopentanediol a renewable chemical.[2]

[3]

Logical Workflow for Renewable Synthesis
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Caption: Sustainable synthesis of 1,3-Cyclopentanediol from furfuryl alcohol.

Experimental Protocol: Synthesis from Furfuryl Alcohol

The following protocol is a summary of the industrially scalable method developed for
producing 1,3-Cyclopentanediol from renewable furfuryl alcohol.[2][4][17]

Step 1: Aqueous Phase Rearrangement of Furfuryl Alcohol
o Objective: To convert furfuryl alcohol into 4-hydroxycyclopent-2-enone.
e Reactants & Catalysts:

o Furfuryl Alcohol (substrate)

o Water (solvent)

o Base catalyst (e.g., Magnesium-Aluminum Hydrotalcite, MgAI-HT). The presence of a
base catalyst is crucial to restrain the formation of levulinic acid, which can catalyze the
undesirable polymerization of furfuryl alcohol.[2][4]

e Methodology:
o The aqueous solution of furfuryl alcohol is prepared.
o The base catalyst (MgAI-HT) is added to the solution.

o The reaction is carried out in a suitable reactor under controlled temperature and
pressure.
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o Upon completion, the catalyst is separated from the reaction mixture. The resulting
agueous solution contains the intermediate, 4-hydroxycyclopent-2-enone.

Step 2: Hydrogenation of 4-hydroxycyclopent-2-enone
e Objective: To hydrogenate the intermediate to yield 1,3-Cyclopentanediol.

o Reactants & Catalysts:

[¢]

4-hydroxycyclopent-2-enone (substrate from Step 1)

[e]

Hydrogen gas (Hz)

o

Hydrogenation catalyst (e.g., Raney® Ni)

[¢]

Solvent (e.g., Tetrahydrofuran, THF). THF has been shown to result in higher carbon
yields compared to other solvents.[2][4]

o Methodology:
o The solution of 4-hydroxycyclopent-2-enone is placed in a high-pressure reactor.
o The hydrogenation catalyst (Raney® Ni) and solvent (THF) are added.
o The reactor is pressurized with hydrogen gas.

o The reaction is conducted under controlled temperature and pressure until the
hydrogenation is complete.

o After the reaction, the catalyst is filtered off.

o The final product, 1,3-Cyclopentanediol, is purified from the solvent, typically via
distillation.

This two-step process has achieved high overall carbon yields of up to 72.0% in large-scale
tests.[2][4]

Applications in Research and Drug Development
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1,3-Cyclopentanediol is a versatile compound with significant applications in polymer science
and as a structural scaffold in medicinal chemistry.

Core Applications Overview
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Caption: Major application areas for 1,3-Cyclopentanediol.

o Polymer Chemistry: As a diol, it serves as a monomer for polycondensation reactions. It is
used to synthesize polyesters and has been successfully incorporated as a monomer in the
synthesis of polyurethanes.[2][4][6] The thermal stability of polymers derived from 1,3-
cyclopentanediol has been studied, noting that the trans-isomer exhibits better thermal
stability than the cis-isomer.[3]

o Chemical Intermediate: It is a precursor in the synthesis of other organic compounds. For
example, it has been used to prepare 1,3-cyclopentanediol bis(4-methylbenzenesulfonate)
and [-hydroxy-substituted cyclic carbonyl compounds.[7]

e Pharmaceutical and Drug Development: The cis-1,3-cyclopentanediol framework is a
crucial structural motif found in numerous biologically active compounds, both natural and
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synthetic.[5]

o Scaffold for Natural Products: This motif is present in medicinally relevant molecules like
prostaglandins (involved in inflammation and other physiological processes),
furanocembranoid diterpenes, and norcembranoid diterpenes.[5]

o Building Block: Enantioselective syntheses have been developed to create functionalized
cis-1,3-cyclopentanediol building blocks, enabling access to these complex molecular
architectures for drug discovery.[5][18]

o Potential Therapeutic Activity: Derivatives are being explored for their own therapeutic
potential.[6] Some research suggests it may act as an inhibitor of tyrosine kinases, making
it a potential area of interest for cancer research.[1]

Role as a Pharmaceutical Building Block

cis-1,3-CycIopentanedioh
Motif )

Core Core Core
Structure Structure Structure
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Caption: Role of the cis-1,3-cyclopentanediol motif in bioactive compounds.
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Safety and Handling

Flash Point: 113 °C (235.4 °F) - closed cup.[16]

Storage: Recommended storage is in a refrigerator at 2-8 °C.[9]

Hazards: GHS classification indicates it is not classified as hazardous.[19] However,
standard laboratory safety precautions, including the use of personal protective equipment
(gloves, safety glasses), should always be observed when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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